Cas no 158021-11-5 (4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-)

4-Pyridinecarbonitrile, 3-(1-methylpropoxy)- structure
158021-11-5 structure
Product Name:4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-
CAS No:158021-11-5
MF:C10H12N2O
MW:176.215082168579
CID:1335511
Update Time:2024-08-18

4-Pyridinecarbonitrile, 3-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-
    • Inchi: 1S/C10H12N2O/c1-3-8(2)13-10-7-12-5-4-9(10)6-11/h4-5,7-8H,3H2,1-2H3
    • InChI Key: NGJMWASVRZVRQU-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C#N)=C1OC(C)CC

Computed Properties

  • Exact Mass: 176.09506

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 296.3±20.0 °C(Predicted)
  • PSA: 45.91
  • pka: 1.94±0.10(Predicted)
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